butoxy(methyl)phosphinic acid
Overview
Description
Butoxy(methyl)phosphinic acid (BMP) is an organic compound that is used as a reagent in various scientific research applications. It is a colorless, water-soluble liquid with a low melting point and a low vapor pressure. BMP is a versatile compound that is used in a variety of laboratory experiments and is known for its ability to react with a range of different compounds. It is also used as a stabilizer in some plastics and as a corrosion inhibitor.
Scientific Research Applications
Butoxy(methyl)phosphinic acid is a useful reagent in a variety of scientific research applications. It is commonly used as a catalyst in organic synthesis, as it can facilitate the formation of a variety of different compounds. butoxy(methyl)phosphinic acid is also used as a reagent in the synthesis of pharmaceuticals, as it can be used to react with various compounds to form new molecules. Additionally, butoxy(methyl)phosphinic acid is used in the synthesis of polymers, as it can be used to create a variety of different polymers.
Mechanism of Action
Butoxy(methyl)phosphinic acid acts as an acid catalyst in organic synthesis, meaning that it can facilitate the formation of new molecules. It does this by donating a proton to a molecule, which can then react with other molecules to form new compounds. Additionally, butoxy(methyl)phosphinic acid can act as a base, meaning that it can accept a proton from a molecule, which can then react with other molecules to form new compounds.
Biochemical and Physiological Effects
butoxy(methyl)phosphinic acid has a variety of biochemical and physiological effects. It is known to act as an enzyme inhibitor, meaning that it can inhibit the activity of certain enzymes. Additionally, butoxy(methyl)phosphinic acid has been found to have an effect on the metabolism of certain compounds, as well as the absorption of certain drugs. It has also been found to have an effect on the regulation of certain hormones, as well as the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The use of butoxy(methyl)phosphinic acid in laboratory experiments has a number of advantages. It is a versatile reagent, meaning that it can be used to synthesize a wide variety of different compounds. Additionally, it is a relatively inexpensive reagent, meaning that it is cost-effective to use in laboratory experiments. However, there are some limitations to the use of butoxy(methyl)phosphinic acid in laboratory experiments. It is a relatively unstable compound, meaning that it can decompose over time. Additionally, it is a strong acid, meaning that it can cause skin irritation if it comes into contact with the skin.
Future Directions
There are a number of potential future directions for the use of butoxy(methyl)phosphinic acid in scientific research. It could be used to develop new methods of synthesizing pharmaceuticals, as well as new methods of synthesizing polymers. Additionally, it could be used to develop new methods of enzyme inhibition, as well as new methods of regulating hormones and cell growth. Finally, butoxy(methyl)phosphinic acid could be used to develop new methods of drug absorption and metabolism.
Synthesis Methods
Butoxy(methyl)phosphinic acid can be synthesized by the reaction of phosphorous acid and methyl alcohol in the presence of an acid catalyst. The reaction is carried out at a temperature of 80-90°C, and the resulting product is a colorless liquid. The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent the formation of side products. The reaction can also be carried out in the presence of an aqueous solution of a base, such as sodium hydroxide, which can be used to neutralize the acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis of butoxy(methyl)phosphinic acid can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Methylphosphonic acid", "1-bromobutane", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Methylphosphonic acid is reacted with 1-bromobutane in the presence of sodium hydroxide to form butyl methylphosphonate.", "Step 2: Butyl methylphosphonate is hydrolyzed with hydrochloric acid to form butyl methylphosphonic acid.", "Step 3: Butyl methylphosphonic acid is reacted with sodium hydroxide to form sodium butyl methylphosphonate.", "Step 4: Sodium butyl methylphosphonate is reacted with hydrochloric acid to form butoxy(methyl)phosphinic acid.", "Step 5: The product is purified by precipitation with sodium chloride and water." ] } | |
CAS RN |
1832-55-9 |
Product Name |
butoxy(methyl)phosphinic acid |
Molecular Formula |
C5H13O3P |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
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